Dansyl-DL-alpha-aminocaprylic acid cyclohexylammonium salt

Specification

• CAS No.: 102783-22-2
• Molecular Formula: C26H41N3O4S
• Molecular Weight: 491.691
• IUPAC Name: cyclohexanamine;2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]octanoic acid
• Standard InChI: InChI=1S/C20H28N2O4S.C6H13N/c1-4-5-6-7-12-17(20(23)24)21-27(25,26)19-14-9-10-15-16(19)11-8-13-18(15)22(2)3;7-6-4-2-1-3-5-6/h8-11,13-14,17,21H,4-7,12H2,1-3H3,(H,23,24);6H,1-5,7H2
• Standard InChI Key: NTGMPUQTGBOFDI-UHFFFAOYSA-N
• SMILES: CCCCCCC(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCC(CC1)N

Introduction

Chemical Identity and Structural Characteristics

Dansyl-DL-alpha-aminocaprylic acid cyclohexylammonium salt is a synthetic compound with the CAS number 102783-22-2. The chemical is formally known by its IUPAC name as cyclohexanamine;2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]octanoic acid. It possesses a molecular formula of C20H28N2O4S·C6H13N, which can be represented as a combined formula C26H41N3O4S, with a calculated molecular weight of 491.69 g/mol.

The compound is structurally characterized by three key components:

• A dansyl group (5-(dimethylamino)naphthalene-1-sulfonyl), which functions as a fluorescent marker

• DL-alpha-aminocaprylic acid, which provides the amino acid functionality

• A cyclohexylammonium salt portion, which affects solubility and stability

This chemical is also found in literature and catalogs under several synonyms including:

• 2-{[5-(Dimethylamino)naphthalene-1-sulfonyl]amino}octanoic acid--cyclohexanamine (1/1)

• Cyclohexanamine 2-(5-(dimethylamino)naphthalene-1-sulfonamido)octanoate

• Dansyl-DL-alpha-aminocaprylic acid cyclohexylammonium salt

Physical and Chemical Properties

The physical and chemical properties of Dansyl-DL-alpha-aminocaprylic acid cyclohexylammonium salt are summarized in the following table:

Property	Value
Molecular Weight	491.69 g/mol
Molecular Formula	C20H28N2O4S·C6H13N
Physical State	Solid
PubChem ID	71308737
MDL Number	MFCD00058044
Purity (Commercial)	95-99%
Storage Conditions	-20°C
Solubility	Limited information available

Applications in Biochemical Research

The primary value of Dansyl-DL-alpha-aminocaprylic acid cyclohexylammonium salt stems from its fluorescent properties, which make it particularly useful in various biochemical research applications.

Fluorescent Labeling Applications

The dansyl group in this compound serves as an effective fluorescent marker for labeling and tracking biological molecules. The fluorescent properties enable researchers to:

• Track protein expression in cellular systems

• Monitor protein localization within cells

• Study protein-protein interactions

• Develop fluorescence-based assays for biochemical investigations

The ability to incorporate this compound into proteins during synthesis represents a significant advantage over traditional protein labeling methods, offering increased specificity and reduced interference with protein function.

Categorization and Research Applications

Based on supplier information, this compound falls into several important research categories:

Category	Research Application
Dansyl Labelling	Fluorescent tagging of biomolecules
Amino Acids and Conjugates	Protein synthesis and modification
Fluorescent Probes	Cellular imaging and detection
Biochemicals and Reagents	General laboratory applications
Modified Amino Acids	Specialized protein studies

Hazard Type	Classification
Skin Irritation	Category 2
Eye Irritation	Category 2A
Specific Target Organ Toxicity - Single Exposure	Category 3 (Respiratory System)

Supplier	Product Information
AK Scientific, Inc.	Catalog #6332DU, 95% purity
Synpharmatech	Catalog #DL100025, 99% purity
Aladdin Scientific Corporation	Listed as available
P&S Chemicals	Listed in catalog

Product Specifications

Commercial preparations typically provide the compound with the following specifications:

• Purity: 95-99%

• Recommended storage: -20°C

• Product use restrictions: For research and development use only, under the supervision of qualified personnel

Biological Interactions and Mechanisms

The biological interactions of Dansyl-DL-alpha-aminocaprylic acid cyclohexylammonium salt are primarily related to its fluorescent properties and ability to interact with proteins and nucleic acids.

When incorporated into biological systems, the dansyl group serves as a fluorophore that can be excited and detected using fluorescence spectroscopy or microscopy techniques. This property facilitates the study of:

• Protein dynamics and conformational changes

• Enzyme kinetics and substrate interactions

• Cellular localization of labeled biomolecules

• Quantitative analysis of biological processes

The compound's ability to bind to proteins without significantly disrupting their function makes it particularly valuable for studies requiring the visualization or tracking of protein activities in research settings.

Research Limitations and Considerations

Despite its utility in biochemical research, several considerations should be noted when working with Dansyl-DL-alpha-aminocaprylic acid cyclohexylammonium salt:

• The compound is specifically designated for research and development use only, under the supervision of technically qualified individuals

• Due to its potential for causing irritation to skin, eyes, and respiratory system, appropriate safety measures must be implemented

• Storage conditions (-20°C in a tightly closed container) must be maintained for optimal stability

• As with many fluorescent probes, environmental factors such as pH, temperature, and solvent composition may affect fluorescence properties